Cas no 2649080-26-0 (3-isocyanato-1-methanesulfonyl-3-methylbutane)

• Product Name: 3-isocyanato-1-methanesulfonyl-3-methylbutane
• CAS No: 2649080-26-0
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• CID: 6080679
• PubChem ID: 165634676
• Update Time: 2025-06-09

3-isocyanato-1-methanesulfonyl-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• 3-isocyanato-1-methanesulfonyl-3-methylbutane
• 2649080-26-0
• EN300-1988054

• Inchi： 1S/C7H13NO3S/c1-7(2,8-6-9)4-5-12(3,10)11/h4-5H2,1-3H3
• InChI Key： MCUREBPXIIAUCB-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C)(C)N=C=O)(=O)=O

Computed Properties

• Exact Mass: 191.06161445g/mol
• Monoisotopic Mass: 191.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72Ų

Additional information on 3-isocyanato-1-methanesulfonyl-3-methylbutane

Comprehensive Overview of 3-isocyanato-1-methanesulfonyl-3-methylbutane (CAS No. 2649080-26-0)

3-isocyanato-1-methanesulfonyl-3-methylbutane (CAS No. 2649080-26-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its isocyanate and methanesulfonyl functional groups, offers a versatile platform for synthetic chemists and material scientists. Its molecular structure, featuring a 3-methylbutane backbone, provides a balance of reactivity and stability, making it a valuable intermediate in the development of advanced materials and pharmaceuticals.

In the context of modern research, 3-isocyanato-1-methanesulfonyl-3-methylbutane is often explored for its role in polymer chemistry and drug discovery. The isocyanate group is particularly noteworthy, as it is a key functional group in the synthesis of polyurethanes, which are widely used in coatings, adhesives, and elastomers. Meanwhile, the methanesulfonyl group enhances the compound's solubility and reactivity, making it a promising candidate for click chemistry applications. Researchers are also investigating its potential in bioconjugation, where it could be used to modify biomolecules for therapeutic or diagnostic purposes.

The growing interest in sustainable chemistry has further highlighted the importance of compounds like 3-isocyanato-1-methanesulfonyl-3-methylbutane. As industries strive to reduce their environmental footprint, there is a rising demand for green synthetic routes and eco-friendly intermediates. This compound's ability to participate in efficient, low-waste reactions aligns with these goals, making it a topic of interest in green chemistry forums and publications. Additionally, its potential use in renewable energy applications, such as the development of advanced battery materials, has sparked further research.

From a pharmaceutical perspective, 3-isocyanato-1-methanesulfonyl-3-methylbutane is being studied for its role in the synthesis of novel drug candidates. Its reactive isocyanate moiety allows for the facile introduction of pharmacophores, enabling the rapid assembly of diverse chemical libraries. This is particularly relevant in the era of high-throughput screening and combinatorial chemistry, where speed and efficiency are paramount. Moreover, the compound's methanesulfonyl group can improve the pharmacokinetic properties of drug molecules, such as their solubility and metabolic stability.

In the field of materials science, 3-isocyanato-1-methanesulfonyl-3-methylbutane is being explored for its potential to create smart materials with tunable properties. For instance, its incorporation into self-healing polymers could lead to materials that autonomously repair damage, extending their lifespan and reducing waste. Similarly, its use in nanotechnology applications, such as the functionalization of nanoparticles, is an area of active investigation. These advancements are particularly relevant to industries focused on durable coatings and advanced electronics.

The synthesis and handling of 3-isocyanato-1-methanesulfonyl-3-methylbutane require careful consideration of its chemical reactivity. Proper storage conditions, such as inert atmospheres and low temperatures, are essential to maintain its stability. Researchers and industrial users must also adhere to safety protocols to ensure safe handling and disposal. Despite these challenges, the compound's versatility and potential applications continue to drive innovation across multiple disciplines.

In summary, 3-isocyanato-1-methanesulfonyl-3-methylbutane (CAS No. 2649080-26-0) represents a fascinating intersection of chemistry, materials science, and pharmaceuticals. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to develop next-generation materials and therapeutic agents. As the scientific community continues to explore its potential, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in modern science and technology.